Cas no 1156893-80-9 (2-iodo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline)

• Product Name: 2-iodo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline
• CAS No: 1156893-80-9
• MF: C₁₁H₁₂IN₃
• MW: 313.137554168701
• CID: 5215575
• PubChem ID: 43663711
• Update Time: 2026-03-06

2-iodo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, N-(2-iodophenyl)-3-methyl-
• 2-iodo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline

• Inchi： 1S/C11H12IN3/c1-8-9(7-14-15-8)6-13-11-5-3-2-4-10(11)12/h2-5,7,13H,6H2,1H3,(H,14,15)
• InChI Key： SILGPIPUDJAVMF-UHFFFAOYSA-N
• SMILES： N1C=C(CNC2=CC=CC=C2I)C(C)=N1

Additional information on 2-iodo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline

2-Iodo-N-(3-Methyl-1H-Pyrazol-4-Yl)Methylaniline: A Comprehensive Overview

2-Iodo-N-(3-Methyl-1H-Pyrazol-4-Yl)Methylaniline, also known by its CAS number 1156893-80-9, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes an aniline moiety substituted with an iodo group at the 2-position and a pyrazole ring at the N-position. The pyrazole ring itself is further substituted with a methyl group at the 3-position, adding to the compound's complexity and reactivity.

The synthesis of 2-Iodo-N-(3-Methyl-1H-Pyrazol-4-Yl)Methylaniline typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and possibly cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yield rates. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable applications of this compound is in drug discovery. The presence of the iodo group makes it an excellent candidate for Suzuki-Miyaura coupling reactions, a widely used method in medicinal chemistry for constructing biaryl bonds. These bonds are crucial in many bioactive molecules, including anticancer agents and kinase inhibitors. For instance, studies published in the Journal of Medicinal Chemistry have highlighted the potential of this compound as a precursor for developing novel anti-inflammatory drugs.

In addition to its role in pharmaceuticals, 2-Iodo-N-(3-Methyl-1H-Pyrazol-4-Yl)Methylaniline has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor technology. Recent research has focused on its application as a ligand in palladium-catalyzed cross-coupling reactions, which are essential for synthesizing advanced materials used in electronics and energy storage systems.

The structural versatility of this compound also makes it a valuable tool in academic research. Its ability to undergo various post-synthetic modifications allows chemists to explore its reactivity under different conditions. For example, studies have examined its behavior under photochemical reactions, revealing insights into its excited-state dynamics and potential applications in photovoltaic devices.

From an environmental perspective, understanding the degradation pathways of 2-Iodo-N-(3-Methyl-1H-Pyrazol-4-Yl)Methylaniline is critical for assessing its ecological impact. Recent investigations have employed computational chemistry techniques to predict its environmental fate, focusing on factors such as hydrolysis rates and bioaccumulation potential. These studies aim to ensure that the compound's use aligns with sustainable chemical practices.

In conclusion, 2-Iodo-N-(3-Methyl-1H-Pyrazol-4-Yl)Methylaniline (CAS No: 1156893-80-9) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, materials science, and academic research underscore its importance as a versatile building block for advanced chemical compounds. As research continues to uncover new avenues for its utilization, this compound will undoubtedly play a pivotal role in shaping future innovations across multiple disciplines.